(E)-2-bromo-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 2-bromo-N-(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H15BrN2O2S/c1-3-22-11-8-9-14-15(10-11)23-17(20(14)2)19-16(21)12-6-4-5-7-13(12)18/h4-10H,3H2,1-2H3
• InChI Key: RPCPSTIARFKPRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=CC=C3Br)S2)C
• Molecular Formula: C17H15BrN2O2S
• Molecular Weight: 391.3 g/mol

Description

The compound is a benzothiazole derivative. Benzothiazoles are heterocyclic aromatic compounds that contain a phenyl ring and a thiazole ring. They are known for their diverse biological activities and are used in the synthesis of various pharmaceuticals.

Molecular Structure Analysis

The compound contains a benzothiazole ring, which is a fused ring structure containing a benzene ring and a thiazole ring. It also has a bromine atom and an ethoxy group attached to the benzothiazole ring, and a methyl group attached to the thiazole ring.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions, including C-H thiolation. The specific reactions that this compound can undergo would depend on the specific substituents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Benzothiazole derivatives generally have good stability and can exhibit various optical properties.

Scientific Research Applications

Anti-Inflammatory Properties

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Antidepressant and Anticonvulsant Effects

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Antioxidant Activity

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Antibacterial Activity

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Potential Use in Organic Light-Emitting Diodes (OLEDs)

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Use in Drug Discovery

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Mechanism of Action

Target of Action

The primary targets of this compound are the cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of thromboxane, prostaglandins, and prostacyclin .

Biochemical Pathways

The inhibition of COX enzymes affects the arachidonic acid pathway . This pathway is responsible for the production of pro-inflammatory mediators. By inhibiting COX enzymes, the compound reduces the production of these mediators, thereby exerting an anti-inflammatory effect .

Result of Action

The primary result of the compound’s action is its anti-inflammatory effect . By inhibiting the COX enzymes, it reduces the production of pro-inflammatory mediators, thereby alleviating inflammation .

Future Directions

Benzothiazole derivatives are a topic of ongoing research due to their diverse biological activities. Future research could explore the synthesis of new derivatives, their biological activities, and their potential applications in medicine.